Cas no 1804643-38-6 (Methyl 6-methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 6-methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804643-38-6
• MF: C₁₀H₁₀F₃NO₄
• MW: 265.185913562775
• CID: 4839977
• Update Time: 2025-11-01

Methyl 6-methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H10F3NO4/c1-5-8(9(15)17-3)6(18-10(11,12)13)4-7(14-5)16-2/h4H,1-3H3
• InChI Key： UEEWPVASCFEKQL-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(N=C(C)C=1C(=O)OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6

Additional information on Methyl 6-methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 6-methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804643-38-6): An Overview

Methyl 6-methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804643-38-6) is a novel and highly functionalized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of methoxy, methyl, and trifluoromethoxy substituents, exhibits a range of interesting properties that make it a valuable candidate for various applications.

The molecular structure of Methyl 6-methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate is particularly noteworthy. The presence of the trifluoromethoxy group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. Additionally, the methoxy and methyl groups contribute to the compound's lipophilicity and stability, making it a versatile building block for the synthesis of more complex molecules.

In recent years, there has been a growing interest in the development of fluorinated compounds for pharmaceutical applications due to their unique properties. The trifluoromethoxy group in Methyl 6-methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate has been shown to enhance the metabolic stability and bioavailability of drugs, which are critical factors in drug design. This makes the compound an attractive starting material for the synthesis of potential therapeutic agents.

One of the key areas where Methyl 6-methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate has shown promise is in the development of antimicrobial agents. Research has demonstrated that fluorinated pyridine derivatives can exhibit potent antimicrobial activity against a wide range of pathogens, including drug-resistant strains. The unique combination of substituents in this compound may enhance its ability to disrupt microbial cell walls or inhibit essential enzymes, making it a valuable candidate for further investigation.

Beyond antimicrobial applications, Methyl 6-methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate has also been explored for its potential as a lead compound in the development of anticancer drugs. Studies have shown that certain pyridine derivatives can selectively target cancer cells by interfering with key signaling pathways or inducing apoptosis. The presence of the trifluoromethoxy group may enhance the compound's ability to penetrate cancer cells and exert its therapeutic effects.

In addition to its potential therapeutic applications, Methyl 6-methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate has also been studied for its use in agrochemicals. Fluorinated compounds are known for their ability to improve the efficacy and longevity of pesticides and herbicides. The unique properties of this compound make it a promising candidate for the development of new agrochemical formulations that can provide better crop protection with reduced environmental impact.

The synthesis of Methyl 6-methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate involves several well-established chemical reactions, including nucleophilic substitution, electrophilic aromatic substitution, and esterification. These reactions can be carried out under mild conditions with high yields, making the compound readily accessible for further research and development.

Recent advancements in computational chemistry have also contributed to our understanding of the properties and behavior of Methyl 6-methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate. Molecular modeling studies have provided insights into the compound's conformational flexibility and binding interactions with biological targets. These computational tools are invaluable for optimizing lead compounds and predicting their biological activity.

In conclusion, Methyl 6-methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804643-38-6) is a multifaceted compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique combination of substituents offers a range of interesting properties that make it a valuable candidate for further exploration and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in scientific and industrial contexts.